Cas no 1512512-33-2 (2-(4-methylpyrimidin-5-yl)propan-1-amine)

• Product Name: 2-(4-methylpyrimidin-5-yl)propan-1-amine
• CAS No: 1512512-33-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5925115
• PubChem ID: 82594873
• Update Time: 2025-05-24

2-(4-methylpyrimidin-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyrimidin-5-yl)propan-1-amine
• EN300-1752038
• 1512512-33-2

• Inchi： 1S/C8H13N3/c1-6(3-9)8-4-10-5-11-7(8)2/h4-6H,3,9H2,1-2H3
• InChI Key： HVSPVTVQGZKBCO-UHFFFAOYSA-N
• SMILES： NCC(C)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-methylpyrimidin-5-yl)propan-1-amine

Introduction to 2-(4-methylpyrimidin-5-yl)propan-1-amine (CAS No. 1512512-33-2)

2-(4-methylpyrimidin-5-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1512512-33-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyrimidine core substituted with a methyl group at the 4-position and an amine functional group at the 1-position, linked to a propyl chain. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The pyrimidine ring is a fundamental motif in many biologically active molecules, particularly in nucleoside analogs and kinase inhibitors. The presence of the 4-methylpyrimidin-5-yl moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. The amine substituent at the propyl chain terminus provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-(4-methylpyrimidin-5-yl)propan-1-amine as a lead compound for therapeutic intervention. Studies indicate that derivatives of this scaffold exhibit promising activity against various targets, including enzymes implicated in cancer metabolism and inflammatory pathways. The compound’s ability to modulate protein-protein interactions and enzyme kinetics makes it an attractive candidate for further development.

In the context of drug discovery, the synthesis of 2-(4-methylpyrimidin-5-yl)propan-1-amine has been optimized using modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted processes. These techniques have improved yield and purity, facilitating its use in preclinical studies. The compound’s compatibility with solid-phase synthesis also makes it suitable for rapid library generation, enabling high-throughput screening campaigns.

One notable application of 2-(4-methylpyrimidin-5-yl)propan-1-amine is in the development of small-molecule inhibitors targeting protein kinases, which are overexpressed in many cancers. Preclinical data suggests that certain derivatives of this compound can selectively inhibit aberrant signaling pathways without significant off-target effects. This selectivity is crucial for minimizing adverse reactions and improving patient outcomes.

The pharmacokinetic profile of 2-(4-methylpyrimidin-5-yl)propan-1-amine has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, including moderate solubility in aqueous media and reasonable bioavailability. Such characteristics are essential for ensuring therapeutic efficacy while maintaining safety.

Furthermore, the structural versatility of 2-(4-methylpyrimidin-5-yl)propan-1-amine has been leveraged to develop novel analogs with enhanced binding affinity and improved pharmacological properties. By strategically modifying substituents on the pyrimidine ring or the propyl chain, researchers have generated compounds with potent activity against specific disease targets. This modular approach underscores the compound’s potential as a building block for next-generation therapeutics.

The role of 2-(4-methylpyrimidin-5-yl)propan-1-amine in addressing unmet medical needs has garnered attention from academic institutions and pharmaceutical companies alike. Collaborative efforts between synthetic chemists and biologists are ongoing to explore its full therapeutic potential. As research progresses, new applications for this compound are expected to emerge, further solidifying its importance in medicinal chemistry.

In conclusion, 2-(4-methylpyrimidin-5-yl)propan-1-am ine (CAS No. 1512512-33-2) represents a compelling example of how structural innovation can yield bioactive molecules with significant therapeutic promise. Its unique combination of chemical features and favorable pharmacokinetic properties positions it as a valuable asset in drug discovery efforts. Continued investigation into this compound and its derivatives is likely to yield novel treatments for a variety of human diseases.